2-Oxo-1,4-dihydro-3,1-benzoxazine-6-sulfonyl fluoride

• IUPAC Name: 2-oxo-1,4-dihydro-3,1-benzoxazine-6-sulfonyl fluoride
• InChI: InChI=1S/C8H6FNO4S/c9-15(12,13)6-1-2-7-5(3-6)4-14-8(11)10-7/h1-3H,4H2,(H,10,11)
• InChI Key: DNRHXBTUMKDXSK-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)S(=O)(=O)F)NC(=O)O1
• Molecular Formula: C8H6FNO4S
• Molecular Weight: 231.20 g/mol
• CAS RN: 2137746-00-8

Description

The compound "2-Oxo-1,4-dihydro-3,1-benzoxazine-6-sulfonyl fluoride" is a chemical entity that appears to be related to a class of compounds with potential applications in medicinal chemistry, chemical biology, and drug discovery. Although the provided papers do not directly discuss this exact compound, they do provide insights into similar compounds and their synthesis, molecular structure, and chemical properties, which can be extrapolated to understand the compound .

Synthesis Analysis

The synthesis of related compounds, such as oxazolyl sulfonyl fluorides, involves a Rh2(OAc)4-catalyzed annulation process, which is a practical method providing a direct route to highly functionalized molecules . Similarly, the synthesis of cyclic sulfonimidoyl fluorides is achieved through electrophilic fluorination, indicating that the synthesis of the compound of interest might also involve such fluorination techniques . Additionally, the synthesis of 3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl derivatives is reported using tandem palladium-catalyzed oxidative aminocarbonylation-cyclization, which could be relevant to the synthesis of the compound .

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated using various spectroscopic techniques such as 1H NMR, 13C NMR, and Mass spectra . The crystal structure of a related compound, 1-oxo-1-fluoro-3-phenyl-1,2,4-benzothiadiazine, was determined, suggesting that similar structural analysis techniques could be applied to the compound of interest .

Chemical Reactions Analysis

The chemical reactions involving these compounds are not explicitly detailed in the provided papers. However, the synthesis methods suggest that these compounds can participate in various chemical reactions, such as annulation and aminocarbonylation, which could be indicative of the reactivity of the compound of interest .

Physical and Chemical Properties Analysis

The physical and chemical properties of the related compounds include their antiproliferative activity against various cancer cell lines, as well as their inhibitory activity against human kinases . These properties suggest that the compound of interest may also possess biological activity, which could be explored in further studies.

Mechanism of Action

Target of Action

The primary target of 2-Oxo-1,4-dihydro-3,1-benzoxazine-6-sulfonyl fluoride is human topoisomerase I . This enzyme plays a crucial role in solving topological problems of DNA during replication, transcription, chromatin assembly, and recombination processes .

Mode of Action

This compound interacts with human topoisomerase I, inhibiting its activity . The compound acts as a catalytic inhibitor and potential poison for the enzyme . It prevents enzyme-substrate binding, thereby inhibiting the enzyme’s function .

Result of Action

The result of the action of this compound is the inhibition of human topoisomerase I, leading to disruption of essential DNA processes . This disruption can lead to cell death, making the compound potentially useful in the treatment of diseases characterized by rapid cell division, such as cancer .